3-{4-[(4-methyl-2-phenyl-1,3-thiazol-5-yl)carbonyl]-1-piperazinyl}-6-(3-methyl-1H-pyrazol-1-yl)pyridazine

• IUPAC Name: (4-methyl-2-phenyl-1,3-thiazol-5-yl)-[4-[6-(3-methylpyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C23H23N7OS/c1-16-10-11-30(27-16)20-9-8-19(25-26-20)28-12-14-29(15-13-28)23(31)21-17(2)24-22(32-21)18-6-4-3-5-7-18/h3-11H,12-15H2,1-2H3
• InChI Key: VUCOUQYPQGCKOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)C2=NN=C(C=C2)N3CCN(CC3)C(=O)C4=C(N=C(S4)C5=CC=CC=C5)C
• Molecular Formula: C23H23N7OS
• Molecular Weight: 445.5 g/mol

Description

3-{4-[(4-methyl-2-phenyl-1,3-thiazol-5-yl)carbonyl]-1-piperazinyl}-6-(3-methyl-1H-pyrazol-1-yl)pyridazine is a useful research compound. Its molecular formula is C23H23N7OS and its molecular weight is 445.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 445.16847956 g/mol and the complexity rating of the compound is 640. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Evaluation

The synthesis of aromatic sulfonamide derivatives, including those related to the specified compound, has been detailed in studies aiming at developing anti-inflammatory and analgesic agents. These compounds have exhibited equipotent activity to the reference drug celecoxib, showing promise in anti-inflammatory and analgesic applications while maintaining a safe profile for the gastrointestinal system (Abbas et al., 2016).

Antitumor Evaluation

Certain derivatives of pyrido-1,2-thiazines, which are structurally related to the target compound, have shown significant antitumor activity in vitro against several types of human tumor cells, indicating their potential as antitumor agents (Malinka et al., 2004).

Antimicrobial Activity

Compounds related to the target molecule have been synthesized and evaluated for their antimicrobial activity. These efforts include the synthesis of pyridazino[3′, 4′:3, 4]pyrazolo[5, 1-c]-1,2,4-triazines, which demonstrated antimicrobial activity against a range of microorganisms, highlighting the potential use of these compounds in addressing bacterial infections (Deeb et al., 2006).

Pharmacokinetic Studies

Pharmacokinetic, metabolism, and distribution studies of compounds structurally similar to the target molecule, such as 1,2-dihydro-8-(4-methylpiperazinyl)-4-phenylimidazo[1,2-A]pyrido[3,2-E]pyrazine-5-oxide, have been conducted to better understand their behavior in biological systems. These studies are crucial for the development of therapeutics, providing insights into the drug's absorption, metabolism, and preferential uptake into tumor tissues (Sutton et al., 1994).